Cas no 865162-94-3 ((2E)-N-(2Z)-3-(2-ethoxyethyl)-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide)

• Product Name: (2E)-N-(2Z)-3-(2-ethoxyethyl)-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide
• CAS No: 865162-94-3
• MF: C₂₀H₁₉FN₂O₂S
• MW: 370.440467119217
• CID: 6382274
• PubChem ID: 7125418
• Update Time: 2025-07-09

(2E)-N-(2Z)-3-(2-ethoxyethyl)-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(2Z)-3-(2-ethoxyethyl)-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide
• N-((Z)-3-(2-ethoxyethyl)-6-fluorobenzo[d]thiazol-2(3H)-ylidene)cinnamamide
• 2-Propenamide, N-[3-(2-ethoxyethyl)-6-fluoro-2(3H)-benzothiazolylidene]-3-phenyl-
• AKOS024606085
• F1359-2534
• (2E)-N-[(2Z)-3-(2-ethoxyethyl)-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-phenylprop-2-enamide
• (Z)-N-(3-(2-ethoxyethyl)-6-fluorobenzo[d]thiazol-2(3H)-ylidene)cinnamamide
• 865162-94-3
• (E)-N-[3-(2-ethoxyethyl)-6-fluoro-1,3-benzothiazol-2-ylidene]-3-phenylprop-2-enamide

• Inchi： 1S/C20H19FN2O2S/c1-2-25-13-12-23-17-10-9-16(21)14-18(17)26-20(23)22-19(24)11-8-15-6-4-3-5-7-15/h3-11,14H,2,12-13H2,1H3
• InChI Key： NWCOLGXUUQMYGO-UHFFFAOYSA-N
• SMILES： C(N=C1N(CCOCC)C2=CC=C(F)C=C2S1)(=O)C=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 370.11512719g/mol
• Monoisotopic Mass: 370.11512719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 518.2±60.0 °C(Predicted)
• pka: -1.31±0.20(Predicted)

Additional information on (2E)-N-(2Z)-3-(2-ethoxyethyl)-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide

Comprehensive Analysis of (2E)-N-(2Z)-3-(2-ethoxyethyl)-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide (CAS No. 865162-94-3)

The compound (2E)-N-(2Z)-3-(2-ethoxyethyl)-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide (CAS No. 865162-94-3) is a highly specialized organic molecule with a unique structural framework. Its complex nomenclature reflects the presence of multiple functional groups, including a benzothiazole core, a fluoro substituent, and an ethoxyethyl side chain. These features contribute to its potential applications in pharmaceutical research and material science. The compound's CAS number serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

In recent years, the demand for fluorinated benzothiazole derivatives has surged due to their versatility in drug discovery. The 6-fluoro moiety in this compound enhances its bioavailability and metabolic stability, making it a candidate for targeting specific biological pathways. Researchers are particularly interested in its enamide group, which can participate in hydrogen bonding and π-π stacking interactions, crucial for binding to protein targets. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The ethoxyethyl side chain in 865162-94-3 introduces solubility and flexibility, addressing a common challenge in drug formulation. This feature is especially relevant in the context of lipid-based drug delivery systems, a hot topic in pharmaceutical technology. Additionally, the compound's phenylprop-2-enamide segment offers opportunities for further derivatization, enabling the development of novel analogs with tailored properties. Such modifications are frequently explored in high-throughput screening (HTS) campaigns.

From a synthetic chemistry perspective, the preparation of (2E)-N-(2Z)-3-(2-ethoxyethyl)-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide involves multi-step reactions, including condensation and cyclization. Advanced techniques like microwave-assisted synthesis and flow chemistry are often employed to optimize yield and purity. These methods resonate with the industry's shift toward green chemistry and sustainable practices, which are frequently searched topics in academic and industrial forums.

The compound's potential extends beyond pharmaceuticals. Its benzothiazole scaffold is also investigated in organic electronics, where it may serve as a building block for light-emitting diodes (LEDs) or photovoltaic materials. This dual applicability underscores its significance in interdisciplinary research. As the scientific community increasingly focuses on multi-target therapeutics and functional materials, compounds like 865162-94-3 are gaining attention in both peer-reviewed journals and patent applications.

In summary, (2E)-N-(2Z)-3-(2-ethoxyethyl)-6-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenylprop-2-enamide represents a compelling case study in modern chemical innovation. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in areas like drug design, material science, and synthetic methodology. As interest in tailored molecular architectures grows, this compound is poised to remain a focal point in scientific discourse.